Cas no 24384-87-0 (6-Amino-6-deoxy-1,2-O-isopropylidene-alpha-D-glucofuranose hydrochloride)

• Product Name: 6-Amino-6-deoxy-1,2-O-isopropylidene-alpha-D-glucofuranose hydrochloride
• CAS No: 24384-87-0
• MF: C₉H₁₈ClNO₅
• MW: 255.695922374725
• CID: 52505
• PubChem ID: 71776235
• Update Time: 2025-04-18

6-Amino-6-deoxy-1,2-O-isopropylidene-alpha-D-glucofuranose hydrochloride Chemical and Physical Properties

Names and Identifiers

• 6-Amino-6-deoxy-1,2-O-isopropylidene-alpha-D-glucofuranose hydrochloride
• 6-AMINO-6-DEOXY-1,2-O-ISOPROPYLIDENE-A-D-GLUCOFURANOSE HCL
• 6-AMINO-6-DEOXY-1,2-O-ISOPROPYLIDENE-α-D-GLUCOFURANOSE HYDROCHLORIDE
• 2-(4-Butoxyphenyl)quinoline-4-carboxylicacid
• (3aR,5R,6S,6aR)-5-[(1R)-2-amino-1-hydroxyethyl]-2,2-dimethyl-3a,5,6,6a-tetrahydrofuro[2,3-d][1,3]dioxol-6-ol;hydrochloride
• W-202017
• 6-Amino-6-deoxy-1,2-o-isopropylidene-a-D-glucofuranose hydrochloride
• 24384-87-0

• Inchi： 1S/C9H17NO5.ClH/c1-9(2)14-7-5(12)6(4(11)3-10)13-8(7)15-9;/h4-8,11-12H,3,10H2,1-2H3;1H/t4-,5+,6-,7-,8-;/m1./s1
• InChI Key： QEQNNZBTSSPTPF-XFAJBIDRSA-N
• SMILES： Cl.O1[C@H]([C@@H](CN)O)[C@@H]([C@@H]2[C@H]1OC(C)(C)O2)O

Computed Properties

• Exact Mass: 255.08700
• Monoisotopic Mass: 255.0873504g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 247
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 94.2Ų

Experimental Properties

• PSA: 94.17000
• LogP: 0.04560